N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)pentanamide

• IUPAC Name: N-[[4-(dimethylamino)phenyl]carbamothioyl]pentanamide
• InChI: InChI=1S/C14H21N3OS/c1-4-5-6-13(18)16-14(19)15-11-7-9-12(10-8-11)17(2)3/h7-10H,4-6H2,1-3H3,(H2,15,16,18,19)
• InChI Key: VCBIZIZJNPJJGO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC(=S)NC1=CC=C(C=C1)N(C)C
• Molecular Formula: C14H21N3OS
• Molecular Weight: 279.40 g/mol

Description

N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)pentanamide, also known as DAPH-5, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound has been found to possess interesting biochemical and physiological effects that make it a promising candidate for further study.

Mechanism of Action

The exact mechanism of action of N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)pentanamide is not fully understood. However, it is believed to exert its effects by inhibiting various enzymes and signaling pathways involved in cellular processes such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)pentanamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit viral replication, and inhibit bacterial growth. In addition, N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)pentanamide has been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)pentanamide in lab experiments is that it has been extensively studied and its properties are well understood. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)pentanamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its use in therapeutic applications. Finally, research is needed to explore the potential use of N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)pentanamide in combination with other drugs to enhance its efficacy.

Scientific Research Applications

N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)pentanamide has been extensively studied for its potential use as a therapeutic agent. It has been found to exhibit anticancer, antiviral, and antimicrobial properties. In addition, N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)pentanamide has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.